Cas no 1267547-20-5 (4-Methyl-3-(thiophen-2-yl)benzoic acid)

• Product Name: 4-Methyl-3-(thiophen-2-yl)benzoic acid
• CAS No: 1267547-20-5
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD19317906
• CID: 4785945
• Update Time: 2025-07-20

4-Methyl-3-(thiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(thiophen-2-yl)benzoic acid
• 4-Methyl-3-(thiophen-2-yl)benzoic acid

• MDL： MFCD19317906
• Inchi： 1S/C12H10O2S/c1-8-4-5-9(12(13)14)7-10(8)11-3-2-6-15-11/h2-7H,1H3,(H,13,14)
• InChI Key： GELQWFOVBMQEHS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(=O)O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-Methyl-3-(thiophen-2-yl)benzoic acid

Research Briefing on 4-Methyl-3-(thiophen-2-yl)benzoic acid (CAS: 1267547-20-5) in Chemical Biology and Pharmaceutical Applications

4-Methyl-3-(thiophen-2-yl)benzoic acid (CAS: 1267547-20-5) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative, featuring a thiophene moiety, exhibits promising physicochemical properties and biological activities, making it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The research team utilized 4-Methyl-3-(thiophen-2-yl)benzoic acid as a core structure to develop potent inhibitors of the p53-MDM2 interaction, demonstrating significant anti-proliferative effects in cancer cell lines. The compound's rigid aromatic system and hydrogen-bonding capabilities were crucial for maintaining the optimal three-dimensional conformation required for effective PPI modulation.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis and evaluation of derivatives based on 1267547-20-5 against multidrug-resistant bacterial strains. The lead compounds showed remarkable activity against Gram-positive pathogens, with MIC values in the low micromolar range. Molecular docking studies revealed that the thiophene-benzoic acid hybrid structure facilitated unique interactions with bacterial topoisomerase IV, suggesting a novel mechanism of action distinct from existing antibiotic classes.

Pharmacokinetic studies of 4-Methyl-3-(thiophen-2-yl)benzoic acid derivatives have also advanced significantly. A 2024 preclinical investigation demonstrated improved metabolic stability and oral bioavailability of optimized analogs, addressing previous challenges with rapid hepatic clearance. The introduction of strategic substitutions on both the thiophene and benzoic acid moieties resulted in compounds with favorable ADME profiles while maintaining target engagement.

Emerging applications in chemical biology have further expanded the utility of this compound. Researchers have recently developed 1267547-20-5-based fluorescent probes for real-time monitoring of enzymatic activity in live cells. The compound's inherent fluorescence properties, combined with its cell permeability, make it particularly suitable for developing biosensors to study intracellular processes related to inflammation and oxidative stress.

Ongoing clinical trials (Phase I/II) are currently evaluating a 4-Methyl-3-(thiophen-2-yl)benzoic acid-derived compound as a potential treatment for autoimmune disorders. Preliminary results suggest good tolerability and promising immunomodulatory effects, with complete data expected in late 2024. This development highlights the compound's transition from basic research to potential therapeutic application.

Future research directions for 1267547-20-5 include exploration of its potential in targeted protein degradation (PROTAC technology) and as a scaffold for covalent inhibitors. The compound's versatility and demonstrated biological activities position it as an important tool in modern drug discovery, with potential applications across multiple therapeutic areas. Continued structure-activity relationship studies and formulation optimization are expected to further enhance its pharmaceutical relevance in the coming years.